Cas no 933726-44-4 (2-(1,4-dimethyl-4-piperidyl)acetic acid)

• Product Name: 2-(1,4-dimethyl-4-piperidyl)acetic acid
• CAS No: 933726-44-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 2111549
• Update Time: 2023-11-20

2-(1,4-dimethyl-4-piperidyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-4-Piperidineacetic acid
• BTTAKCUOSJFUDP-UHFFFAOYSA-N
• 2-(1,4-dimethylpiperidin-4-yl)acetic acid
• CID 59102667
• 4-Piperidineacetic acid, 1,4-dimethyl-
• 2-(1,4-dimethyl-4-piperidyl)acetic acid

• Inchi： 1S/C9H17NO2/c1-9(7-8(11)12)3-5-10(2)6-4-9/h3-7H2,1-2H3,(H,11,12)
• InChI Key： BTTAKCUOSJFUDP-UHFFFAOYSA-N
• SMILES： OC(CC1(C)CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 270.9±13.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines